1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

• Molecular Formula: C42H80NO10P
• Molecular Weight: 790.1 g/mol
• InChI: InChI=1S/C42H80NO10P/c1-6-8-10-11-12-13-14-15-16-19-22-25-29-33-41(44)49-37-40(38-51-54(47,48)50-36-35-43(3,4)5)52-42(45)34-30-26-23-20-17-18-21-24-28-32-39(53-46)31-27-9-7-2/h21,24,28,32,39-40H,6-20,22-23,25-27,29-31,33-38H2,1-5H3,(H-,46,47,48)/b24-21-,32-28+/t39-,40+/m0/s1
• InChIKey: GMJLRVXYZZADNS-CZPAHNRFSA-N

1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC Procurement Guide

1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC is a specific oxidized phospholipid (oxPL) characterized by a palmitic acid (16:0) at the sn-1 position and a 13(S)-hydroperoxy-9Z,11E-octadecadienoic acid (13(S)-HpODE) moiety at the sn-2 position [1]. This compound is a primary oxidation product of 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) and serves as a key intermediate and marker in lipid peroxidation pathways, particularly those initiated by radical or enzymatic (lipoxygenase) mechanisms [2]. Its procurement is essential for studies where precise identification and quantification of this specific hydroperoxide isomer are required, as opposed to relying on generic markers or non-specific detection methods.

1

Isomer-specific analytical standard for targeted LC-MS/MS method development

2

Enables regioisomer discrimination (13-HpODE vs 9-HpODE) in complex lipid matrices

3

Hydroperoxide moiety required for studying oxidation-dependent bioactivity pathways

• [1] Cayman Chemical. 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC Product Page. Catalog No. 31976. View Source
• [2] Kato, S., Nakagawa, K., Suzuki, Y., Asai, A., Nagao, M., Nagashima, K., Oikawa, S., & Miyazawa, T. (2015). Liquid chromatography-tandem mass spectrometry determination of human plasma 1-palmitoyl-2-hydroperoxyoctadecadienoyl-phosphatidylcholine isomers via promotion of sodium adduct formation. Analytical Biochemistry, 471, 51-60. View Source

1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC vs. Generic OxPL Markers

Generic approaches to measuring phosphatidylcholine hydroperoxide (PCOOH) using non-specific assays (e.g., FOX, chemiluminescence without separation) or commercially available mixtures fail to distinguish between the regioisomers of 1-palmitoyl-2-HpODE PC, primarily 16:0/13-HpODE PC and 16:0/9-HpODE PC [1]. These isomers are formed via distinct oxidative mechanisms and may possess different biological activities and fates. Substituting the pure 13(S)-HpODE compound with the reduced 13-HODE analog or the 9-HpODE isomer introduces critical confounders, as the hydroperoxide group is essential for its specific bioactivity as a selective cyclooxygenase inhibitor and pro-apoptotic agent, which is lost upon reduction [2]. Therefore, for targeted analytical method development and precise mechanistic studies, the use of the pure, isomerically defined standard is non-negotiable.

Regioisomer

TargetPure 13(S)-HpODE PC

Alternative9-HpODE PC or mixtures may confound pathway attribution; distinct MS/MS signatures and biological fates are not interchangeable.

Redox state

TargetHydroperoxide (13-HpODE)

AlternativeReduced 13-HODE lacks the hydroperoxide group essential for reported COX inhibition and may not reproduce activity.

Assay type

TargetIsomer-specific LC-MS/MS

AlternativeGeneric PCOOH assays cannot resolve 9- vs 13-HpODE isomers, limiting mechanistic interpretation.

• [1] Nakagawa, K., Kato, S., & Miyazawa, T. (2015). Determination of Phosphatidylcholine Hydroperoxide (PCOOH) as a Marker of Membrane Lipid Peroxidation. Journal of Nutritional Science and Vitaminology, 61(Supplement), S78-S80. View Source
• [2] Fujimoto, Y., et al. (1994). Effect of 13-hydroperoxy-9,11-octadecadienoic acid (13-HPODE) on arachidonic acid metabolism in rabbit platelets. International Journal of Biochemistry, 26(1), 127-131. View Source

Key Evidence for 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

Distinct MS/MS Fragment for 9-HpODE Isomer Discrimination

1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC (16:0/13-HpODE PC) can be unequivocally identified and quantified via LC-MS/MS using a specific multiple reaction monitoring (MRM) transition, which differs significantly from its regioisomer, 16:0/9-HpODE PC. This analytical specificity is not achievable with generic PCOOH assays [1].

Isomer-Specific MS/MS Ion

Head-to-head

m/z 541 (13-HpODE PC) vs m/z 388 (9-HpODE PC)

Enables selective detection in complex matrices

Sodium adduct LC-MS/MS, collision-induced dissociation

Evidence Dimension	MS/MS Product Ion (from sodiated precursor [M+Na]+ m/z 812)
Target Compound Data	Characteristic product ion at m/z 541
Comparator Or Baseline	16:0/9-HpODE PC: Characteristic product ion at m/z 388
Quantified Difference	Unique product ion m/z 541 vs. m/z 388
Conditions	LC-MS/MS analysis with sodium adduct promotion; collision-induced dissociation

Why This Matters

This unique mass spectrometric signature is essential for developing targeted LC-MS/MS methods to accurately quantify 16:0/13-HpODE PC in complex biological matrices, a requirement for validating it as a specific disease biomarker.

• [1] Kato, S., et al. (2015). Liquid chromatography-tandem mass spectrometry determination of human plasma 1-palmitoyl-2-hydroperoxyoctadecadienoyl-phosphatidylcholine isomers via promotion of sodium adduct formation. Analytical Biochemistry, 471, 51-60. View Source

Plasma Isomer Profile Indicates Oxidation Pathway

In human plasma, the total concentration of 1-palmitoyl-2-HpODE PC (16:0/HpODE PC) is quantitatively accounted for by the sum of its two major regioisomers: 16:0/13-HpODE PC and 16:0/9-HpODE PC. This distribution pattern provides key mechanistic insight into the in vivo lipid peroxidation pathway [1].

Plasma Isomer Distribution

Class-level

Sum ≈ Total 16:0/HpODE PC

Supports radical/enzymatic oxidation pathway origin

Human plasma research context; stenosis subjects

Evidence Dimension	Plasma Concentration Ratio
Target Compound Data	16:0/13-HpODE PC concentration + 16:0/9-HpODE PC concentration
Comparator Or Baseline	Total 16:0/HpODE PC concentration
Quantified Difference	Approximately equal (Sum of isomers ≈ Total concentration)
Conditions	Human plasma from healthy subjects and patients with angiographically significant stenosis

Why This Matters

This finding confirms that radical and/or enzymatic oxidation (which yields a mix of 9- and 13-HpODE) is the primary pathway for PC peroxidation in vivo, distinguishing it from singlet oxygen oxidation. This makes 16:0/13-HpODE PC a more physiologically relevant analyte for clinical studies.

• [1] Kato, S., et al. (2015). Liquid chromatography-tandem mass spectrometry determination of human plasma 1-palmitoyl-2-hydroperoxyoctadecadienoyl-phosphatidylcholine isomers via promotion of sodium adduct formation. Analytical Biochemistry, 471, 51-60. View Source

Hydroperoxide Moiety Essential for Bioactivity

The biological activity of 13-HpODE is strictly dependent on the presence of its hydroperoxy group, a property that is lost upon reduction to 13-HODE. This demonstrates that the oxidized state is not merely a precursor but is directly responsible for specific pharmacological effects [1].

Hydroperoxide-Dependent Activity

Head-to-head

13-HPODE inhibited TXB2 13-HODE: no inhibition

Hydroperoxide essential for reported bioactivity

Washed rabbit platelets, arachidonic acid stimulus

Evidence Dimension	Inhibition of Thromboxane B2 (TXB2) Formation
Target Compound Data	13-HPODE: Inhibited TXB2 formation
Comparator Or Baseline	13-HODE: Did not suppress TXB2 formation
Quantified Difference	Inhibition observed for 13-HPODE; no inhibition for 13-HODE
Conditions	Washed rabbit platelets stimulated with exogenous arachidonic acid

Why This Matters

This functional divergence underscores the necessity of using the genuine hydroperoxide (13-HpODE) for cell-based studies, as the reduced hydroxide form (13-HODE) is biologically inert in this context, potentially leading to false-negative results.

• [1] Fujimoto, Y., et al. (1994). Effect of 13-hydroperoxy-9,11-octadecadienoic acid (13-HPODE) on arachidonic acid metabolism in rabbit platelets. International Journal of Biochemistry, 26(1), 127-131. View Source

Selective Cyclooxygenase Inhibition by 13-HPODE

The free fatty acid form, 13-HPODE, exhibits a selective inhibitory profile against platelet cyclooxygenase (COX), a key enzyme in thrombosis and inflammation. This mechanism of action is distinct from that of other oxidized lipids and underscores its potential as a targeted modulator of eicosanoid signaling [1].

Selective COX Inhibition

Supporting evidence

Inhibited TXB2/HHT (COX) No effect on 12-HETE (LOX)

COX over LOX pathway selectivity context

Platelet eicosanoid model; requires target validation

Evidence Dimension	Effect on Arachidonic Acid Metabolites
Target Compound Data	Inhibited formation of TXB2 and HHT (COX pathway products)
Comparator Or Baseline	No effect on 12-HETE production (12-lipoxygenase pathway product)
Quantified Difference	Selective inhibition of COX pathway over 12-LOX pathway
Conditions	Washed rabbit platelets

Why This Matters

This selectivity profile provides a well-defined molecular tool for dissecting the roles of COX-mediated pathways in platelet function and inflammatory responses, with the 13-HpODE moiety being the pharmacophore.

• [1] Fujimoto, Y., et al. (1994). Effect of 13-hydroperoxy-9,11-octadecadienoic acid (13-HPODE) on arachidonic acid metabolism in rabbit platelets. International Journal of Biochemistry, 26(1), 127-131. View Source

1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC Applications

Isomer-Specific LC-MS/MS Biomarker Assay

This compound is an indispensable standard for developing and validating targeted LC-MS/MS assays aimed at quantifying 16:0/13-HpODE PC in biological samples. The unique MRM transition (m/z 812→541) allows for its specific detection against a complex lipid background, a capability essential for its use as a biomarker for radical/enzymatic lipid peroxidation in diseases like atherosclerosis [1].

Vascular Cell Death via Lipid Peroxidation

Researchers can use this pure standard to investigate the direct, oxidation-specific effects of phospholipid hydroperoxides on vascular cells. It serves as a defined agonist to study mechanisms of endothelial barrier disruption, smooth muscle cell cytotoxicity, and apoptosis induction, where the hydroperoxide moiety is required for activity, distinguishing it from its reduced 13-HODE counterpart [2].

Oxidized Lipids in Platelet Function and Thrombosis

This compound provides a crucial tool for probing the anti-platelet effects of oxidized phosphatidylcholines. Studies have shown that oxidized PCs like PC(16:0/13-HODE) can inhibit platelet aggregation. The pure 13-HpODE-PC standard is necessary to dissect the specific contribution of the hydroperoxide moiety to the modulation of platelet signaling pathways, including its role as a selective cyclooxygenase inhibitor [3].

Application

Selection Property

Validation Focus

LC-MS/MS assay development for lipid peroxidation research

Isomer-specific MRM transition

Regioisomer discrimination in biological matrices

Vascular cell oxidative stress studies

Hydroperoxide-dependent bioactivity

Apoptosis and cytotoxicity endpoint review

Platelet signaling pathway research

COX pathway modulation context

Eicosanoid profile endpoint analysis

• [1] Kato, S., et al. (2015). Liquid chromatography-tandem mass spectrometry determination of human plasma 1-palmitoyl-2-hydroperoxyoctadecadienoyl-phosphatidylcholine isomers via promotion of sodium adduct formation. Analytical Biochemistry, 471, 51-60. View Source
• [2] Soldo, B., et al. (2016). Apoptosis of Endothelial Cells by 13-HPODE Contributes to Impairment of Endothelial Barrier Integrity. Mediators of Inflammation. View Source
• [3] Garcia, C., et al. (2016). Glycoxidized HDL, HDL enriched with oxidized phospholipids and HDL from diabetic patients inhibit platelet function. (Referencing PC(16:0/13-HODE) activity). View Source